2-[4-(Allyloxy)phenyl]-9-bromo-5-(4-methylphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

• Molecular Formula: C26H23BrN2O2
• Molecular Weight: 475.4 g/mol
• IUPAC Name: 9-bromo-5-(4-methylphenyl)-2-(4-prop-2-enoxyphenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C26H23BrN2O2/c1-3-14-30-21-11-8-18(9-12-21)23-16-24-22-15-20(27)10-13-25(22)31-26(29(24)28-23)19-6-4-17(2)5-7-19/h3-13,15,24,26H,1,14,16H2,2H3
• InChI Key: XGNXMTGVVIRLCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2N3C(CC(=N3)C4=CC=C(C=C4)OCC=C)C5=C(O2)C=CC(=C5)Br

Description

2-[4-(Allyloxy)phenyl]-9-bromo-5-(4-methylphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is a complex organic compound with a unique structure that includes allyloxy, bromo, and methylphenyl groups

Preparation Methods

The synthesis of 2-[4-(Allyloxy)phenyl]-9-bromo-5-(4-methylphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine involves several steps. One common method includes the reaction of a suitable chalcone with p-hydrazinobenzenesulfonamide hydrochloride in ethanol in the presence of glacial acetic acid . The reaction is typically refluxed for several hours and monitored by thin-layer chromatography (TLC) using a solvent system such as chloroform:methanol . Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

2-[4-(Allyloxy)phenyl]-9-bromo-5-(4-methylphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzylic position.

Common Reagents and Conditions: Reagents such as N-bromosuccinimide (NBS) for bromination and hydrazine derivatives for nucleophilic addition-elimination reactions are commonly used

Major Products: The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-[4-(Allyloxy)phenyl]-